N-1,3-benzodioxol-5-yl-2-[(5,6-dimethyl-4-oxo-3-phenyl-3,4-dihydrothieno[2,3-d]pyrimidin-2-yl)thio]acetamide

• IUPAC Name: N-(1,3-benzodioxol-5-yl)-2-(5,6-dimethyl-4-oxo-3-phenylthieno[2,3-d]pyrimidin-2-yl)sulfanylacetamide
• InChI: InChI=1S/C23H19N3O4S2/c1-13-14(2)32-21-20(13)22(28)26(16-6-4-3-5-7-16)23(25-21)31-11-19(27)24-15-8-9-17-18(10-15)30-12-29-17/h3-10H,11-12H2,1-2H3,(H,24,27)
• InChI Key: ZDCSQHDBRHZOBP-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(SC2=C1C(=O)N(C(=N2)SCC(=O)NC3=CC4=C(C=C3)OCO4)C5=CC=CC=C5)C
• Molecular Formula: C23H19N3O4S2
• Molecular Weight: 465.5 g/mol

Description

Research in the field of organic and medicinal chemistry often explores the synthesis of novel compounds with potential biological activities. Compounds like "N-1,3-benzodioxol-5-yl-2-[(5,6-dimethyl-4-oxo-3-phenyl-3,4-dihydrothieno[2,3-d]pyrimidin-2-yl)thio]acetamide" are synthesized to investigate their chemical and physical properties, molecular structure, and potential applications in various fields, excluding drug use and dosage information, as well as side effects.

Synthesis Analysis

The synthesis of complex organic molecules such as the mentioned compound typically involves multi-step chemical reactions, starting from simpler molecules and gradually building up the desired structure. For example, Gangjee et al. (2005) describe the synthesis of classical antifolates using a concise three-step sequence, highlighting the methodological approach that could be applied to similar compounds (Gangjee et al., 2005).

Molecular Structure Analysis

The molecular structure of such compounds is often elucidated using techniques like X-ray crystallography, NMR (Nuclear Magnetic Resonance), and mass spectrometry. For instance, Subasri et al. (2016) provide insights into the crystal structure of related compounds, which helps in understanding the molecular conformation and intramolecular interactions (Subasri et al., 2016).

Chemical Reactions and Properties

The chemical reactivity and properties of such compounds can be influenced by their functional groups and molecular structure. The study of these reactions is essential for understanding the compound's behavior under different conditions and its potential reactivity towards other chemicals.

Physical Properties Analysis

Physical properties, including melting point, boiling point, solubility, and stability, are crucial for determining the compound's applicability in different environments and its handling requirements. These properties are typically assessed through experimental measurements.

Chemical Properties Analysis

The chemical properties of a compound dictate its reactivity, acidity or basicity, and other chemical behaviors. For instance, Duran and Canbaz (2013) investigated the pKa values of newly synthesized compounds, which is essential for understanding the compound's behavior in biological systems (Duran & Canbaz, 2013).